Cas no 798567-87-0 (1,3-Benzenediamine, 5-iodo-2-methyl-)

1,3-Benzenediamine, 5-iodo-2-methyl- structure
798567-87-0 structure
Product Name:1,3-Benzenediamine, 5-iodo-2-methyl-
CAS No:798567-87-0
MF:C7H9IN2
MW:248.064233541489
CID:531636
PubChem ID:23009694
Update Time:2025-04-19

1,3-Benzenediamine, 5-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 5-iodo-2-methyl-
    • 5-iodo-2-methylbenzene-1,3-diamine
    • AKOS004121626
    • DTXSID30629763
    • 798567-87-0
    • Inchi: 1S/C7H9IN2/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,9-10H2,1H3
    • InChI Key: RWWJAFGHOWONLG-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(C)=C(C=1)N)N

Computed Properties

  • Exact Mass: 247.98105g/mol
  • Monoisotopic Mass: 247.98105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52Ų

1,3-Benzenediamine, 5-iodo-2-methyl- Related Literature

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